Cas no 159144-72-6 (3-Thiophenecarboxaldehyde,5-ethyl-4-methyl-)

• Product Name: 3-Thiophenecarboxaldehyde,5-ethyl-4-methyl-
• CAS No: 159144-72-6
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 109119
• Update Time: 2024-01-24

3-Thiophenecarboxaldehyde,5-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde,5-ethyl-4-methyl-
• 3-Thiophenecarboxaldehyde, 5-ethyl-4-methyl- (9CI)
• 3-Thiophenecarboxaldehyde, 5-ethyl-4-methyl-

• Inchi： 1S/C8H10OS/c1-3-8-6(2)7(4-9)5-10-8/h4-5H,3H2,1-2H3
• InChI Key： UDFHUWFWYMEMOI-UHFFFAOYSA-N
• SMILES： C1SC(CC)=C(C)C=1C=O

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 238.3±28.0 °C(Predicted)
• PSA: 17.07